Cas no 2097894-74-9 (5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide
• CAS No: 2097894-74-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5467966
• Update Time: 2025-05-24

5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C14H18N2O3/c17-13(11-8-12(19-16-11)10-4-5-10)15-9-14(18)6-2-1-3-7-14/h2,6,8,10,18H,1,3-5,7,9H2,(H,15,17)
• InChI Key： ZYGHOACHNJVPMJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NCC2(C=CCCC2)O)=O)=N1)C1CC1

Computed Properties

• Exact Mass: 262.13174244 g/mol
• Monoisotopic Mass: 262.13174244 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4
• Molecular Weight: 262.30

Additional information on 5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide

Comprehensive Analysis of 5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide (CAS No. 2097894-74-9)

The compound 5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide (CAS No. 2097894-74-9) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and agrochemical research. This molecule combines a cyclopropyl moiety with a 1,2-oxazole core, further functionalized by a hydroxycyclohexenyl group, making it a versatile scaffold for drug discovery and material science.

Researchers and industry professionals frequently search for "5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide uses" or "CAS 2097894-74-9 synthesis," reflecting the growing interest in its synthetic pathways and biological activities. The compound's oxazole-carboxamide backbone is particularly noteworthy, as similar structures have demonstrated antimicrobial, anti-inflammatory, and kinase inhibitory properties in preclinical studies.

In the context of current trends, this molecule aligns with the pharmaceutical industry's focus on small-molecule modulators of protein-protein interactions. Its cyclopropyl group enhances metabolic stability, while the hydroxycyclohexenyl side chain may contribute to improved solubility – both critical factors in modern drug design. Recent publications have explored its potential as a fragment-based lead compound for various therapeutic targets.

The synthetic chemistry community has shown particular interest in the stereochemical aspects of 5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide, especially regarding the hydroxycyclohexenyl chiral center. Questions like "how to separate enantiomers of CAS 2097894-74-9" frequently appear in scientific forums, highlighting the importance of chiral resolution techniques in its development.

From a materials science perspective, the 1,2-oxazole core of this compound offers interesting photophysical properties that have been investigated for potential applications in organic electronics and sensor technologies. The conjugated system formed by the oxazole-carboxamide structure shows promise for developing novel fluorescent probes or charge-transport materials.

In agrochemical research, derivatives of 5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide have been evaluated for their potential as plant growth regulators or pest control agents. The cyclopropyl group, commonly found in bioactive molecules, may contribute to interactions with biological targets in plants or pathogens.

The compound's stability profile and degradation pathways are another area of active investigation, particularly for researchers searching for "CAS 2097894-74-9 stability data" or "metabolites of 5-cyclopropyl oxazole carboxamide." Understanding these aspects is crucial for both pharmaceutical development and environmental safety assessments.

Recent advances in computational chemistry have enabled more efficient exploration of 5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide's molecular interactions. Virtual screening studies suggest potential binding to several enzyme targets, making it a valuable template for structure-activity relationship studies in various therapeutic areas.

Quality control and analytical method development for this compound are also frequent topics of inquiry, with searches like "HPLC method for CAS 2097894-74-9" appearing in scientific databases. The presence of both polar (hydroxy and carboxamide) and non-polar (cyclopropyl and cyclohexenyl) groups presents interesting challenges for chromatographic separation.

As research continues, 5-cyclopropyl-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,2-oxazole-3-carboxamide remains a compelling subject for both academic and industrial chemists. Its structural complexity and potential applications across multiple fields ensure it will remain a focus of scientific investigation in the coming years.